Cas no 112710-42-6 (2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI))
112710-42-6 structure
Product Name:2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI)
CAS No:112710-42-6
MF:C10H16O
MW:152.233443260193
CID:129882
PubChem ID:15565116
Update Time:2025-04-19
2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI)
- 112710-42-6
- (5R)-3-Methyl-5-propan-2-ylcyclohex-2-en-1-one
- 2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-,(R)-(9CI)
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- Inchi: 1S/C10H16O/c1-7(2)9-4-8(3)5-10(11)6-9/h5,7,9H,4,6H2,1-3H3/t9-/m1/s1
- InChI Key: XHJJEWBMBSQVCJ-SECBINFHSA-N
- SMILES: O=C1C=C(C)C[C@H](C1)C(C)C
Computed Properties
- Exact Mass: 152.12018
- Monoisotopic Mass: 152.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
112710-42-6 (2-Cyclohexen-1-one,3-methyl-5-(1-methylethyl)-, (R)- (9CI)) Related Products
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